Cas no 1806525-18-7 (Methyl 3-amino-2-propionylbenzoate)

• Product Name: Methyl 3-amino-2-propionylbenzoate
• CAS No: 1806525-18-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 4951053
• Update Time: 2025-10-18

Methyl 3-amino-2-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-propionylbenzoate

• Inchi： 1S/C11H13NO3/c1-3-9(13)10-7(11(14)15-2)5-4-6-8(10)12/h4-6H,3,12H2,1-2H3
• InChI Key： AIWPAPAIQRIGPA-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C(=CC=CC=1C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.8
• Topological Polar Surface Area: 69.4

Additional information on Methyl 3-amino-2-propionylbenzoate

Comprehensive Overview of Methyl 3-amino-2-propionylbenzoate (CAS No. 1806525-18-7): Properties, Applications, and Industry Insights

Methyl 3-amino-2-propionylbenzoate (CAS 1806525-18-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative, featuring an amino and propionyl functional group, serves as a versatile intermediate in synthetic chemistry. Its benzoate backbone contributes to stability, while the methyl ester moiety enhances solubility—a critical factor for drug formulation.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like Methyl 3-amino-2-propionylbenzoate. Researchers frequently search for "CAS 1806525-18-7 solubility" or "synthetic routes for amino benzoate derivatives," reflecting demand for practical data. The compound’s potential role in catalysis and peptide coupling reactions aligns with industry shifts toward sustainable methodologies.

From a structural perspective, the 3-amino substitution enables hydrogen bonding, making it valuable for designing small-molecule inhibitors. Laboratories optimizing "high-yield synthesis of Methyl 3-amino-2-propionylbenzoate" often explore its reactivity under mild conditions—a hotspot in process chemistry forums. Notably, its low toxicity profile (as per preliminary studies) positions it favorably for bioconjugation applications.

The agrochemical sector investigates 1806525-18-7 as a precursor for crop protection agents, capitalizing on its aromatic amine reactivity. Patent analyses reveal growing IP activity around "modified benzoate esters," with this compound appearing in claims related to herbicide adjuvants. Such developments correlate with searches for "CAS 1806525-18-7 patents" and "benzoate-based formulations."

Quality control protocols for Methyl 3-amino-2-propionylbenzoate emphasize HPLC purity analysis and spectroscopic characterization (IR/NMR). Suppliers addressing "bulk sourcing of CAS 1806525-18-7" queries highlight batch-to-batch consistency—a priority for GMP-compliant manufacturing. Storage recommendations typically suggest anhydrous conditions to preserve the amino group’s integrity.

Emerging applications in material science, such as polymeric photoinitiators, further diversify its utility. Discussions on "thermal stability of amino benzoate esters" in academic circles underscore its relevance to advanced coatings. As regulatory landscapes evolve, compliance with REACH and FDA guidelines remains a key consideration for industrial adopters.

In summary, Methyl 3-amino-2-propionylbenzoate (CAS 1806525-18-7) exemplifies innovation at the intersection of fine chemicals and applied research. Its multifaceted roles—from pharmacophore design to specialty materials—ensure sustained relevance in competitive markets. Future studies may explore its enantioselective synthesis, addressing growing demand for chiral intermediates in precision medicine.